Cas no 210108-86-4 (Jatrophane 2)

Jatrophane 2 Properties

Names and Identifiers

• 2,5,7,8,9,14-Hexaacetoxy-3-benzoyloxy-15-hydroxy-jatropha-6(17),11E-diene
• Jatrophane 2
• (1R,2R,3aR,4S,5S,6Z,9S,10S,11R,13R,13aS)-2,4,9,10,11,13-Hexaaceto xy-3a-hydroxy-2,5,8,8-tetramethyl-12-methylene-2,3,3a,4,5,8,9,10, 11,12,13,13a-dodecahydro-1H-cyclopenta[12]annulen-1-yl benzoate
• 2,5,7,8,9,14-HEXAACETOXY-3-BENZOYLOXY-15-HYDROXYJATROPHA-6(17),11E-DIENE
• 210108-86-4
• CHEMBL311597
• [(1R,2R,3aR,4S,5S,6E,9S,10S,11S,13R,13aS)-2,4,9,10,11,13-hexaacetyloxy-3a-hydroxy-2,5,8,8-tetramethyl-12-methylidene-3,4,5,9,10,11,13,13a-octahydro-1H-cyclopenta[12]annulen-1-yl] benzoate
• FS-9549
• AKOS040760990
• +Expand

• InChIKey： AHHKCKIAGSAXCR-DXFPZIRUSA-N
• Inchi： InChI=1S/C39H50O15/c1-20-17-18-37(9,10)35(52-26(7)44)32(50-24(5)42)31(49-23(4)41)21(2)30(48-22(3)40)29-34(53-36(46)28-15-13-12-14-16-28)38(11,54-27(8)45)19-39(29,47)33(20)51-25(6)43/h12-18,20,29-35,47H,2,19H2,1,3-11H3/b18-17+/t20-,29-,30-,31-,32+,33-,34+,35+,38+,39+/m0/s1
• SMILES： CC1C=CC(C(C(C(C(=C)C(C2C(C(CC2(C1OC(=O)C)O)(C)OC(=O)C)OC(=O)C3=CC=CC=C3)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)(C)C

Computed Properties

• Exact Mass: 758.31497088g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 15
• Monoisotopic Mass: 758.31497088g/mol
• Heavy Atom Count: 54
• Complexity: 1510
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 204Ų

Experimental Properties

• Boiling Point: 710.0±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.4 mmHg at 25°C
• Flash Point: 202.3±26.4 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3